N-Boc Aliskiren
N-Boc Aliskiren
An impurity of Aliskiren
Brand Name:
Vulcanchem
CAS No.:
173338-07-3
VCID:
VC0192975
InChI:
InChI=1S/C35H61N3O8/c1-22(2)25(17-24-13-14-29(44-11)30(18-24)45-16-12-15-43-10)19-27(38-33(42)46-34(5,6)7)28(39)20-26(23(3)4)31(40)37-21-35(8,9)32(36)41/h13-14,18,22-23,25-28,39H,12,15-17,19-21H2,1-11H3,(H2,36,41)(H,37,40)(H,38,42)/t25-,26-,27-,28-/m0/s1
SMILES:
CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)NC(=O)OC(C)(C)C
Molecular Formula:
C35H61N3O8
Molecular Weight:
651.89
N-Boc Aliskiren
CAS No.: 173338-07-3
Impurities
VCID: VC0192975
Molecular Formula: C35H61N3O8
Molecular Weight: 651.89
Purity: > 95%
| CAS No. | 173338-07-3 |
|---|---|
| Product Name | N-Boc Aliskiren |
| Molecular Formula | C35H61N3O8 |
| Molecular Weight | 651.89 |
| IUPAC Name | tert-butyl N-[(3S,5S,6S,8S)-8-[(3-amino-2,2-dimethyl-3-oxopropyl)carbamoyl]-6-hydroxy-3-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-2,9-dimethyldecan-5-yl]carbamate |
| Standard InChI | InChI=1S/C35H61N3O8/c1-22(2)25(17-24-13-14-29(44-11)30(18-24)45-16-12-15-43-10)19-27(38-33(42)46-34(5,6)7)28(39)20-26(23(3)4)31(40)37-21-35(8,9)32(36)41/h13-14,18,22-23,25-28,39H,12,15-17,19-21H2,1-11H3,(H2,36,41)(H,37,40)(H,38,42)/t25-,26-,27-,28-/m0/s1 |
| SMILES | CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)NC(=O)OC(C)(C)C |
| Appearance | White to Off-White Solid |
| Description | An impurity of Aliskiren |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | tert-Butyl ((3S,5S,6S,8S)-8-((3-Amino-2,2-dimethyl-3-oxopropyl)carbamoyl)-6-hydroxy-3-(4-methoxy-3-(3-methoxypropoxy)benzyl)-2,9-dimethyldecan-5-yl)carbamate; N-[(1S,2S,4S)-4-[[(3-Amino-2,2-dimethyl-3-oxopropyl)amino]carbonyl]-2-hydroxy-1-[(2S)-2-[[4-meth |
| PubChem Compound | 53348234 |
| Last Modified | Nov 11 2021 |
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